Cas no 1006483-04-0 (3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1006483-04-0
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD06808508
• CID: 3059853
• Update Time: 2025-11-01

3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-2-methyl-2H-pyrazol-3-yl)-propionic acid
• 3-(4-Chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid
• 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid

• MDL： MFCD06808508
• Inchi： 1S/C7H9ClN2O2/c1-10-6(2-3-7(11)12)5(8)4-9-10/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： ZHNILXQNUSZZEY-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid

Introduction to 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1006483-04-0)

3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1006483-04-0) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological activities. This compound belongs to the pyrazole class, which has garnered considerable attention due to its broad spectrum of pharmacological properties. The presence of a chloro substituent at the 4-position and a methyl group at the 1-position of the pyrazole ring, coupled with a propanoic acid moiety, endows this molecule with distinct chemical and biological characteristics that make it a valuable scaffold for drug discovery and development.

The structure of 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid exhibits a high degree of functional diversity, which is critical for its potential applications in medicinal chemistry. The pyrazole core is a well-known pharmacophore, widely recognized for its role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents. The chloro group at the 4-position enhances the electrophilicity of the molecule, making it more reactive in nucleophilic substitution reactions, while the methyl group at the 1-position contributes to steric stabilization and influences electronic properties. The propanoic acid side chain provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological profiles.

In recent years, there has been growing interest in pyrazole derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. The compound 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in disease progression. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are crucial targets in cancer therapy. Additionally, its structural similarity to known bioactive molecules makes it a promising candidate for further exploration in drug design.

One of the most compelling aspects of 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid is its potential as a lead compound for developing novel therapeutic agents. Researchers have leveraged its scaffold to create libraries of derivatives with tailored pharmacological properties. These derivatives have been screened for their activity against various disease models, including inflammatory disorders and infectious diseases. The synthesis of novel analogs has been facilitated by advanced chemical methodologies such as combinatorial chemistry and high-throughput screening (HTS), which allow for rapid identification of compounds with improved efficacy and reduced toxicity.

The biological activity of 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid has been further explored through preclinical studies. These studies have demonstrated that the compound can interact with multiple targets, suggesting its potential as a multitargeted drug candidate. For example, preliminary data indicate that it may inhibit both enzymatic and nonenzymatic pathways involved in inflammation and oxidative stress. Such multifaceted activity is particularly attractive in the context of complex diseases where multiple mechanisms contribute to pathogenesis.

Moreover, the pharmacokinetic properties of this compound have been evaluated to assess its suitability for clinical development. Pharmacokinetic studies provide critical insights into how a drug is absorbed, distributed, metabolized, and excreted by the body. Preliminary findings suggest that 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and moderate metabolic clearance rates. These characteristics are essential for ensuring that the drug reaches therapeutic levels in vivo and remains active long enough to exert its desired effects.

The synthetic pathways for producing 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid have also been optimized to enhance yield and purity. Modern synthetic strategies often involve multi-step reactions with high regioselectivity and enantioselectivity. Advances in catalysis and green chemistry have enabled more efficient synthesis methods that minimize waste and reduce environmental impact. These improvements are crucial for scaling up production while maintaining cost-effectiveness and sustainability.

In conclusion,3-(4-chloro-1-methyl-1H-pyrazol-5-ylopropanoic acid (CAS No. 1006483–04–0) represents a promising compound in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential as a lead molecule for drug development has been supported by preclinical studies demonstrating its multifaceted pharmacological effects and favorable pharmacokinetic properties. As research continues to uncover new applications for pyrazole derivatives,this compound holds significant promise for contributing to advancements in medicine.